Cas no 1520830-32-3 (2-(1-aminocyclohexyl)-4,5-dimethylphenol)

2-(1-Aminocyclohexyl)-4,5-dimethylphenol is a cyclohexylamine-substituted phenolic compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a cyclohexylamine moiety with a dimethylphenol group, offering unique steric and electronic properties that may enhance reactivity in selective transformations. The presence of both amine and phenol functional groups allows for versatile derivatization, making it useful in the development of complex molecular architectures. This compound’s stability and defined stereochemistry could be advantageous in catalytic systems or as a building block for bioactive molecules. Further research may explore its utility in asymmetric synthesis or as a ligand in coordination chemistry.
2-(1-aminocyclohexyl)-4,5-dimethylphenol structure
1520830-32-3 structure
Product Name:2-(1-aminocyclohexyl)-4,5-dimethylphenol
CAS No:1520830-32-3
MF:C14H21NO
MW:219.322643995285
CID:6051601
PubChem ID:82615938
Update Time:2025-06-08

2-(1-aminocyclohexyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-aminocyclohexyl)-4,5-dimethylphenol
    • 1520830-32-3
    • EN300-1735736
    • Inchi: 1S/C14H21NO/c1-10-8-12(13(16)9-11(10)2)14(15)6-4-3-5-7-14/h8-9,16H,3-7,15H2,1-2H3
    • InChI Key: AHVFAYJEZDJGLT-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C)C=C1C1(CCCCC1)N

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.2Ų

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Additional information on 2-(1-aminocyclohexyl)-4,5-dimethylphenol

2-(1-Aminocyclohexyl)-4,5-Dimethylphenol

2-(1-Aminocyclohexyl)-4,5-Dimethylphenol is a compound with the CAS number 1520830-32-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexylamine group with a dimethylphenol moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The synthesis of 2-(1-Aminocyclohexyl)-4,5-Dimethylphenol involves a multi-step process that typically begins with the preparation of the cyclohexylamine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted synthesis, which has shown promising results in accelerating reaction times while maintaining product purity.

One of the most intriguing aspects of 2-(1-Aminocyclohexyl)-4,5-Dimethylphenol is its pharmacological profile. Studies have demonstrated that this compound exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals. This property makes it a potential candidate for applications in anti-aging skincare products and dietary supplements. Furthermore, recent in vitro studies have indicated that this compound may possess anti-inflammatory properties, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

The structural versatility of 2-(1-Aminocyclohexyl)-4,5-Dimethylphenol allows for further functionalization, enabling researchers to explore its derivatives for diverse applications. For instance, the introduction of additional functional groups can enhance its solubility in biological systems or improve its bioavailability. Such modifications are particularly relevant in drug design, where fine-tuning pharmacokinetic properties is crucial for therapeutic efficacy.

In terms of material science, 2-(1-Aminocyclohexyl)-4,5-Dimethylphenol has shown promise as a precursor for advanced materials such as polymers and composites. Its ability to form stable bonds with other molecules makes it a valuable building block for constructing materials with tailored mechanical and thermal properties. Recent research has focused on its application in developing biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

The safety profile of 2-(1-Aminocyclohexyl)-4,5-Dimethylphenol has also been extensively studied to ensure its suitability for various applications. Toxicological studies indicate that it exhibits low toxicity at typical exposure levels, making it a safer alternative to some traditional chemicals used in pharmaceuticals and cosmetics. However, further long-term studies are required to fully understand its safety profile across different routes of exposure.

In conclusion, 2-(1-Aminocyclohexyl)-4,5-Dimethylphenol (CAS No: 1520830-32-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.

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